Cas no 1206980-79-1 (5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro-)

• Product Name: 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro-
• CAS No: 1206980-79-1
• MF: C₈H₈ClN
• MW: 153.608820915222
• CID: 5547980
• Update Time: 2025-07-15

5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro-

• Inchi： 1S/C8H8ClN/c9-8-4-6-2-1-3-7(6)5-10-8/h4-5H,1-3H2
• InChI Key： SSPXXENMISVBNG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2CCCC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro-

Comprehensive Overview of 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro- (CAS No. 1206980-79-1)

The compound 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro- (CAS No. 1206980-79-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused cyclopenta[c]pyridine core with a 3-chloro substituent and partial saturation at the 6,7-dihydro positions, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro- is its versatility in medicinal chemistry. The chloro group at the 3-position offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing modern challenges in drug development, such as improving bioavailability and reducing off-target effects. Recent studies have highlighted its role in modulating specific enzyme pathways, making it a candidate for innovative treatments in areas like oncology and inflammation, which are highly searched topics in scientific databases and AI-driven research platforms.

From a synthetic chemistry perspective, the 6,7-dihydro moiety in 5H-Cyclopenta[c]pyridine derivatives enhances stability while maintaining reactivity, a balance that is often difficult to achieve. This characteristic is particularly valuable in the design of sustainable agrochemicals, where environmental impact and efficacy are paramount concerns. The compound’s potential applications in crop protection and pest management resonate with global discussions on food security and sustainable agriculture, topics frequently queried in search engines by professionals and policymakers alike.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro-, ensuring purity and consistency in research applications. The demand for high-quality reference standards of this compound has risen, driven by the need for reproducible results in academic and industrial labs. This trend reflects broader shifts toward data-driven science and the integration of AI tools for compound validation, which are hot topics in analytical chemistry forums and professional networks.

In conclusion, 5H-Cyclopenta[c]pyridine, 3-chloro-6,7-dihydro- (CAS No. 1206980-79-1) represents a promising scaffold for innovation across multiple scientific disciplines. Its structural features and functional group reactivity align with contemporary research priorities, from drug discovery to sustainable chemistry. As interest in tailored molecular solutions grows, this compound is poised to remain a focal point in cutting-edge studies, answering pressing questions in health and environmental science.